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Compound of Interest

Compound Name: 6-Methylheptane-2,5-dione

CAS No.: 13901-85-4

Cat. No.: B1338961

Get Quote

Potassium 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonate, registered under CAS number

13901-85-4, is a perfluorinated anionic surfactant.[1] Commonly known as Potassium nonaflate

or KPBS, its structure is characterized by a fully fluorinated four-carbon (butyl) chain attached

to a sulfonate head group, with potassium as the counter-ion. This unique molecular

architecture, with its lipophobic/hydrophobic fluorinated tail and hydrophilic sulfonate group,

imparts exceptional chemical and thermal stability and potent surface-active properties.

These characteristics make it an invaluable component in a range of demanding applications. It

serves as a highly effective flame retardant, particularly for polycarbonate materials, and is a

key additive for enhancing the performance and stability of advanced energy storage systems

like lithium-ion batteries and perovskite solar cells.[1][2] Its utility extends to its role as a

versatile surfactant in specialty cleaning agents and as a research tool in surface chemistry.[3]

This guide provides a detailed examination of its core physicochemical properties, the

methodologies for their determination, and the implications for its application in scientific

research and industrial development.
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The functional characteristics of Potassium nonafluorobutanesulfonate are rooted in its

fundamental physical and chemical properties. These parameters are critical for predicting its

behavior in various matrices, designing experimental protocols, and engineering its role in

complex formulations.
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Property Value
Significance in Research &
Development

Molecular Formula C4F9KO3S[1][2][4]
Defines the elemental

composition and stoichiometry.

Molecular Weight 338.19 g/mol [2][4][5]

Essential for all stoichiometric

calculations, including solution

preparation and reaction

modeling.

Appearance
White to off-white solid/powder.

[3][4]

Basic physical state

identification for material

handling and quality control.

Melting Point >300 °C[1][4][5]

Indicates very high thermal

stability, making it suitable for

high-temperature processing

and applications.

Boiling Point >400 °C[1][4]

Further confirms its

exceptional thermal

robustness and low volatility.

Aqueous Solubility 100 mg/mL (in water)[4][5]

High water solubility is crucial

for its application in aqueous

systems, such as electrolyte

formulations or cleaning

solutions.

Bulk Density ~1000 kg/m ³[4]

Important for industrial-scale

handling, storage, and powder

flow characteristics.

Vapor Pressure 0 Pa at 20°C[1][4]

Essentially non-volatile under

standard conditions,

minimizing inhalation exposure

and evaporative loss.

pH 5.5 - 6.5 (50 g/L in H₂O)[4] The near-neutral pH of its

aqueous solution indicates it is
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the salt of a very strong acid

(nonafluorobutanesulfonic

acid).

Surface Tension
70.45 mN/m (1 g/L at 20°C)[1]

[4]

Demonstrates its ability to

significantly reduce the surface

tension of water, a key

characteristic of a surfactant.

Dissociation Constant -13.2 to -12.5[1][4]

This extremely low pKa value

confirms that it is completely

dissociated in solution, existing

as a stable anion across the

entire pH range.

Chemical Stability and Reactivity Profile
The utility of Potassium nonafluorobutanesulfonate in demanding environments is a direct

consequence of its inherent stability, which derives from the strength of the carbon-fluorine (C-

F) and carbon-sulfur (C-S) bonds within its perfluorinated structure.

Thermal Stability
With a melting point exceeding 300°C and a boiling point above 400°C, KPBS exhibits

exceptional thermal stability.[1][4][5] This robustness is critical for its use as a flame retardant in

polycarbonate, which is processed at high temperatures. Studies on related perfluoroalkyl

sulfonic acids (PFSAs) show that they require relatively high temperatures (≥450°C) to begin

decomposing.[6][7] The primary mechanism of thermal decomposition involves free-radical

reactions, which require significant energy input to initiate the cleavage of the stable C-F and

C-S bonds.[6]

Hydrolytic Stability
Hydrolysis, the reaction with water, is a common degradation pathway for many chemical

compounds. However, perfluorinated sulfonates like KPBS are exceptionally resistant to

hydrolysis. The C-S bond in these molecules is the most probable site for hydrolytic attack.[8]

Despite this, experimental studies on the closely related and longer-chain perfluorooctane

sulfonate (PFOS) showed no detectable degradation over 49 days at 50°C across a wide pH
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range (1.5 to 11), leading to an estimated environmental half-life of over 41 years.[8] This

profound stability is attributed to the steric shielding of the C-S bond by the bulky,

electronegative fluorine atoms and the overall strength of the bonds in the molecule. This

makes KPBS a reliable component in aqueous formulations intended for long-term storage or

use under varying pH conditions.

Experimental Protocols for Physicochemical
Characterization
To ensure scientific integrity, the properties listed above are determined using standardized,

verifiable methodologies. The following protocols outline the experimental workflows for

measuring key parameters.

Protocol 1: Determination of Aqueous Solubility (OECD
105, Shake-Flask Method)
This protocol determines the saturation solubility of KPBS in water. The causality behind this

choice is its status as a "gold standard" method that ensures a true equilibrium is reached

between the solid and dissolved states.

Methodology:

Preparation: Add an excess amount of solid KPBS to a known volume of deionized water in

a flask.

Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 25°C) for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can

establish the time required to reach a plateau in concentration.

Phase Separation: Cease agitation and allow the suspension to settle. Centrifuge the

mixture at high speed to pellet any undissolved solid.

Sampling: Carefully extract an aliquot of the clear supernatant (the saturated aqueous

solution).
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Quantification: Analyze the concentration of KPBS in the aliquot. A common and sensitive

method is Liquid Chromatography-Mass Spectrometry (LC-MS/MS). Alternatively, given it is

a potassium salt, the concentration of K+ ions can be determined using Inductively Coupled

Plasma Optical Emission Spectroscopy (ICP-OES) or a potassium ion-selective electrode.[9]

Calculation: The solubility is reported in g/L or mg/mL based on the measured concentration

in the saturated solution.
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Preparation & Equilibration

Phase Separation

Analysis

1. Add excess KPBS
to water

2. Agitate at
constant temp (24-48h)

Equilibration

3. Centrifuge
to pellet solid

4. Isolate clear
supernatant

5. Quantify concentration
(e.g., LC-MS/MS)

6. Report solubility
(mg/mL)

Click to download full resolution via product page

Workflow for Aqueous Solubility Determination

Protocol 2: Thermal Stability Analysis via
Thermogravimetric Analysis (TGA)
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TGA is a fundamental technique for assessing thermal stability. It provides a self-validating

system by directly measuring mass loss as a function of temperature, clearly identifying the

onset of decomposition.

Methodology:

Sample Preparation: Place a small, accurately weighed amount of KPBS (typically 5-10 mg)

into a TGA sample pan (e.g., platinum or alumina).

Instrument Setup: Place the pan in the TGA furnace. Purge the furnace with an inert gas

(e.g., nitrogen) to prevent oxidative degradation.

Heating Program: Program the instrument to heat the sample at a constant rate (e.g., 10

°C/min) over a specified temperature range (e.g., from ambient to 600 °C).

Data Acquisition: The instrument continuously records the sample's mass as a function of

temperature.

Data Analysis: The output is a TGA curve (mass vs. temperature). The onset temperature of

decomposition is identified as the point where significant mass loss begins. The derivative of

this curve (DTG curve) can be used to identify the temperature of maximum decomposition

rate.

1. Weigh 5-10 mg
of KPBS into pan

2. Place in TGA furnace
under N2 atmosphere

3. Heat at constant rate
(e.g., 10 °C/min)

4. Record mass vs.
temperature TGA Curve 5. Identify onset of

decomposition

Click to download full resolution via product page

Thermogravimetric Analysis (TGA) Workflow

Authoritative Grounding & Applications in Drug
Development and Research
The physicochemical properties of KPBS directly enable its use in specialized scientific and

industrial fields.
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Advanced Materials & Energy: In perovskite solar cells, KPBS is used as an additive to

passivate defects at the interface between the perovskite and the electron transport layer,

which improves power conversion efficiency.[2] In lithium-ion batteries, it forms a stable

passivation layer on cathode materials, minimizing capacity decay over thousands of cycles.

[2] Its high thermal and electrochemical stability are paramount in these applications.

Flame Retardancy: KPBS is recognized as a superior flame retardant for synthetic materials,

especially polycarbonate.[1] Its effectiveness stems from its ability to promote charring and

interrupt the combustion cycle at high temperatures, a role enabled by its exceptional

thermal stability.

Surfactant and Research Chemical: As a perfluorinated surfactant, it is highly effective at

reducing surface tension and is chemically inert, making it a valuable tool in studies of

surface chemistry and in formulations that require stability in harsh chemical environments.

[3]

While not a drug itself, its high stability and well-defined properties make it a useful reference

standard for environmental testing and research related to per- and polyfluoroalkyl substances

(PFAS).[4] Its presence in environmental matrices is a subject of study due to the general

persistence of PFAS compounds. The European Chemicals Agency (ECHA) has included it on

the Candidate List of substances of very high concern due to its very high persistence, mobility

in water, and potential for irreversible effects, underscoring the importance of understanding its

properties.[10]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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